Cas no 111916-07-5 (4,6,10-Hexadecatrienoicacid, 8-hydroxy-, (E,Z,Z)- (9CI))

• Product Name: 4,6,10-Hexadecatrienoicacid, 8-hydroxy-, (E,Z,Z)- (9CI)
• CAS No: 111916-07-5
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 157839
• PubChem ID: 6450036
• Update Time: 2025-04-19

4,6,10-Hexadecatrienoicacid, 8-hydroxy-, (E,Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6,10-Hexadecatrienoicacid, 8-hydroxy-, (E,Z,Z)- (9CI)
• 8-hydroxyhexadeca-4,6,10-trienoic acid
• (4E,6Z,10Z)-8-hydroxyhexadeca-4,6,10-trienoic acid
• (E,Z,Z)-8-Hydroxy-4,6,10-hexadecatrienoic acid
• 4,6,10-Hexadecatrienoic acid, 8-hydroxy-, (E,Z,Z)-
• 8-Hhdta
• 111916-07-5

• Inchi： 1S/C16H26O3/c1-2-3-4-5-6-9-12-15(17)13-10-7-8-11-14-16(18)19/h6-10,13,15,17H,2-5,11-12,14H2,1H3,(H,18,19)/b8-7+,9-6-,13-10-
• InChI Key： KBOVKDIBOBQLRS-OEFIOBLASA-N
• SMILES： OC(/C=C\C=C\CCC(=O)O)C/C=C\CCCCC

Computed Properties

• Exact Mass: 266.18828
• Monoisotopic Mass: 266.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 3.9

Experimental Properties

• Density: 1.001
• Boiling Point: 399.5°Cat760mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.508
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids